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Compound of Interest

Compound Name: Acetyl-PHF6 amide TFA

Cat. No.: B6295714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetyl-PHF6 amide (Ac-VQIVYK-NH2) is a synthetic hexapeptide derived from the microtubule-

associated protein tau.[1][2] Specifically, it corresponds to the PHF6 (Paired Helical Filament 6)

segment, a critical sequence for tau protein aggregation, which is a hallmark of

neurodegenerative diseases such as Alzheimer's.[3][4][5] The N-terminal acetylation and C-

terminal amidation of this peptide enhance its stability by mimicking a native peptide bond and

neutralizing terminal charges.[6] Due to its amyloidogenic nature, proper handling and

preparation of Acetyl-PHF6 amide solutions are critical for reproducible experimental results.[1]

[7] These application notes provide detailed protocols for the preparation of stock solutions of

Acetyl-PHF6 amide TFA in dimethyl sulfoxide (DMSO).
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Property Value Reference

Sequence Ac-Val-Gln-Ile-Val-Tyr-Lys-NH2 [8]

Molecular Formula C38H64N8O8 [7]

Molecular Weight (Free Base) 760.98 g/mol [7]

Molecular Weight (TFA Salt) ~903.99 g/mol [9]

Appearance
White to off-white lyophilized

powder
[7]

Storage (Lyophilized)
-20°C to -80°C, protect from

moisture and light
[7]

Solubility and Recommended Stock Concentrations
Solvent

Recommended
Concentration

Notes Reference

Dimethyl Sulfoxide

(DMSO)
1-5 mg/mL

High solubility (up to

67.5 mg/mL reported).

[7][9]

[7]

1,1,1,3,3,3-

Hexafluoro-2-propanol

(HFIP)

1 mg/mL

Useful for pre-

treatment to obtain a

monomeric peptide

film.[7]

[7]

0.1% Ammonium

Hydroxide (NH4OH)
1 mg/mL

Reconstitute and

immediately dilute in

experimental buffer.[7]

[7]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Acetyl-PHF6 Amide
TFA Stock Solution in DMSO
This protocol describes the preparation of a 1 mg/mL stock solution of Acetyl-PHF6 amide
TFA in DMSO.
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Materials:

Acetyl-PHF6 amide TFA (lyophilized powder)

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile, low-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Desiccator

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Acetyl-PHF6 amide TFA to

equilibrate to room temperature in a desiccator for at least 30 minutes. This prevents

condensation of moisture, which can affect peptide stability.[7]

Centrifugation: Briefly centrifuge the vial to ensure all the lyophilized powder is at the bottom.

Solvent Addition: Carefully open the vial and add the appropriate volume of anhydrous

DMSO to achieve a 1 mg/mL concentration. For example, to prepare 1 mL of a 1 mg/mL

solution, add 1 mL of DMSO to 1 mg of the peptide.

Dissolution: Close the vial tightly and gently vortex for 1-2 minutes to facilitate dissolution.[7]

If the peptide does not fully dissolve, brief sonication in a water bath may be used.[6]

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, low-binding microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw

cycles which can degrade the peptide.

Storage: Store the aliquots at -20°C or -80°C, protected from light.[7] When stored in DMSO,

freezing at -30°C is recommended.
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Protocol 2: Pre-treatment with HFIP for Monomeric
Acetyl-PHF6 Amide
For experiments sensitive to pre-existing aggregates, a pre-treatment step using HFIP is

recommended to ensure the peptide is in a monomeric state before reconstitution in DMSO.[6]

[7]

Materials:

Acetyl-PHF6 amide TFA (lyophilized powder)

1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

Nitrogen gas source

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile, low-binding microcentrifuge tubes

Procedure:

Dissolution in HFIP: Following steps 1 and 2 from Protocol 1, dissolve the peptide in HFIP at

a concentration of 1 mg/mL. Vortex briefly to ensure complete dissolution.[7]

Solvent Evaporation: Evaporate the HFIP under a gentle stream of nitrogen gas to form a

thin peptide film at the bottom of the vial.[7]

Reconstitution in DMSO: Immediately reconstitute the resulting peptide film in the desired

volume of DMSO as described in Protocol 1 (steps 3-6).[7]
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Workflow for Preparing Acetyl-PHF6 Amide TFA Stock Solution
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-20°C to -80°C

End
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Caption: Workflow for Acetyl-PHF6 Amide TFA Stock Solution Preparation.
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HFIP Pre-treatment Workflow for Monomeric Peptide
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Caption: HFIP Pre-treatment for Monomeric Acetyl-PHF6 Amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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